Cas no 2034633-93-5 (N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide)

• Product Name: N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide
• CAS No: 2034633-93-5
• MF: C₁₆H₁₅NO₃S₂
• MW: 333.425201654434
• CID: 6147924
• PubChem ID: 121018443
• Update Time: 2025-07-01

N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide
• 2034633-93-5
• N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-4-methylthiophene-2-carboxamide
• F6506-1665
• N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-methylthiophene-2-carboxamide
• AKOS026692051
• N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-methylthiophene-2-carboxamide

• Inchi： 1S/C16H15NO3S2/c1-11-7-13(22-9-11)15(18)17-10-16(19,12-4-5-20-8-12)14-3-2-6-21-14/h2-9,19H,10H2,1H3,(H,17,18)
• InChI Key： POFUYPBCQHJJOA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=COC=C1)(CNC(C1=CC(C)=CS1)=O)O

Computed Properties

• Exact Mass: 333.04933569g/mol
• Monoisotopic Mass: 333.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Additional information on N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide

N-2-(Furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 2034633-93-5, also known as N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-4-methylthiophene-2-carboxamide, is a complex organic molecule with a unique structure that combines several heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties.

At its core, the molecule features a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene ring is further substituted with a methyl group at the 4-position, adding to the compound's complexity and reactivity. The carboxamide group attached to the thiophene ring introduces additional functionality, making this compound a promising candidate for various chemical reactions and biological assays.

The presence of the furan ring in the molecule adds another layer of complexity. Furan, another five-membered aromatic heterocycle containing oxygen, is known for its reactivity in Diels-Alder reactions and other cycloaddition processes. The combination of thiophene and furan rings in this compound creates a unique electronic environment that can be exploited for both synthetic and applied chemistry purposes.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition assays, demonstrating promising results in modulating enzyme activity. The hydroxyl group present in the molecule plays a crucial role in hydrogen bonding interactions, which are essential for bioavailability and target binding affinity.

In addition to its biological applications, this compound has shown potential in materials science. Its aromaticity and conjugated system make it a strong candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). The thiophene moiety is particularly valuable in such applications due to its high electron mobility and stability under thermal conditions.

The synthesis of N-2-(furan-3-yl)-2-hydroxy... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through sulfur insertion reactions, followed by functionalization with the furan and hydroxyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of this compound.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These studies have provided valuable insights into its electronic structure, conformational flexibility, and reactivity under different conditions.

In conclusion, CAS No. 2034633... represents a fascinating example of how complex organic molecules can be designed and synthesized to meet the demands of modern science. Its unique combination of functional groups and heterocyclic systems positions it as a versatile building block for future innovations in chemistry, biology, and materials science.